Cas no 2411226-45-2 (2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one)

• Product Name: 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one
• CAS No: 2411226-45-2
• MF: C₁₀H₁₆ClNO₂
• MW: 217.692542076111
• CID: 5357983
• PubChem ID: 146094670
• Update Time: 2025-11-03

2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Z3766270739
• 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one
• 1-(2,4,4a,5,6,7,8,8a-Octahydrobenzo[e][1,3]oxazin-3-yl)-2-chloroethanone

• Inchi： 1S/C10H16ClNO2/c11-5-10(13)12-6-8-3-1-2-4-9(8)14-7-12/h8-9H,1-7H2
• InChI Key： DSHYUQLCHWEPJP-UHFFFAOYSA-N
• SMILES： ClCC(N1COC2CCCCC2C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Additional information on 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one

Research Brief on 2-Chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one (CAS: 2411226-45-2): Recent Advances and Applications

The compound 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one (CAS: 2411226-45-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. The information presented herein is derived from peer-reviewed studies and industry reports published within the last two years, ensuring relevance and accuracy.

Recent studies have highlighted the role of 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological activities. Its structural framework, featuring a benzoxazine moiety, has been explored for its ability to modulate various biological targets, including enzymes and receptors implicated in inflammatory and neurological disorders. Researchers have employed advanced synthetic methodologies, such as microwave-assisted reactions and catalytic asymmetric synthesis, to optimize the yield and purity of this compound, thereby facilitating further pharmacological evaluations.

In vitro and in vivo studies have demonstrated promising results for derivatives of 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one, particularly in the context of antimicrobial and anticancer activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound exhibited potent inhibitory effects against multidrug-resistant bacterial strains, with minimal cytotoxicity to mammalian cells. These findings underscore the potential of this chemical scaffold in addressing the global challenge of antibiotic resistance.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions between 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one derivatives and their biological targets. These analyses have identified critical pharmacophoric features that contribute to their bioactivity, paving the way for the rational design of next-generation therapeutics. Notably, the compound's ability to cross the blood-brain barrier has also been investigated, suggesting its applicability in treating central nervous system (CNS) disorders.

Despite these advancements, challenges remain in the clinical translation of 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one-based therapeutics. Issues such as metabolic stability, bioavailability, and potential off-target effects necessitate further optimization and preclinical validation. Collaborative efforts between academic institutions and pharmaceutical companies are underway to address these hurdles, with several patents filed in recent years covering novel formulations and delivery systems.

In conclusion, 2-chloro-1-(octahydro-2H-1,3-benzoxazin-3-yl)ethan-1-one represents a promising candidate for drug development, with its versatile chemistry and broad biological activity profile. Continued research into its mechanisms of action and therapeutic potential is expected to yield significant contributions to the fields of medicinal chemistry and pharmacology. This brief serves as a timely update for researchers and industry professionals seeking to stay abreast of developments related to this compound.